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Compound of Interest

Compound Name: PD-1-IN-17

Cat. No.: B609870

Essential Safety and Handling Guide for PD-1-IN-
17

This document provides crucial safety and logistical information for the handling and disposal
of PD-1-IN-17, a potent inhibitor of the PD-1/PD-L1 interaction used in cancer research.[1] The
following procedural guidance is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices.

Personal Protective Equipment (PPE)

When handling PD-1-IN-17, appropriate personal protective equipment is mandatory to
minimize exposure and ensure personal safety. The following table summarizes the
recommended PPE based on general laboratory safety protocols for handling potent chemical
compounds.
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PPE Category

Recommended Equipment

Eye Protection

Chemical safety goggles or a face shield should

be worn to protect against splashes.

Hand Protection

Chemical-resistant gloves (e.g., nitrile) are
required. Gloves should be inspected before
use and changed frequently, especially after

direct contact with the compound.

Body Protection

A laboratory coat or a disposable gown is
necessary to protect street clothing and skin

from contamination.

Respiratory Protection

If handling the compound as a powder or if
aerosolization is possible, a properly fitted
respirator (e.g., N95 or higher) or use of a fume

hood is required to prevent inhalation.

Chemical and Physical Properties

Understanding the properties of PD-1-IN-17 is essential for safe handling and storage.

Property

Value

Chemical Name

PD-1-IN-17 is also identified as Compound P20.
[1]

Molecular Formula

C29H33NOs (for a similar PD-1/PD-L1 inhibitor)
[2]

475.6 g/mol (for a similar PD-1/PD-L1 inhibitor)

Molecular Weight
[2]
Appearance Typically a solid powder.
Solubility Soluble in DMSO and Ethanol.[2]
Store at -20°C for short-term and -80°C for long-
Storage term stability.[3] Keep in a tightly sealed

container, away from moisture.[3]
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Standard Operating Procedure for Handling PD-1-IN-
17

The following workflow outlines the necessary steps for safely handling PD-1-IN-17 in a
laboratory setting.
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Designate Handling Area

Gather Required PPE

Consult Safety Data Sheet (SDS)

Handling

Don PPE

Weigh Compound in Fume Hood

Prepare Solution

Cleanup & Disposal

Decontaminate Work Area

Dispose of Waste

Doff PPE
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Standard Operating Procedure for Handling PD-1-IN-17
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Disposal Plan

Proper disposal of PD-1-IN-17 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Categorization and Disposal Workflow

Waste Generation

Unused/Expired PD-1-IN-17 Contaminated PPE (Gloves, Gown) Liquid Waste (Solutions) Contaminated Sharps

Disposal Pathway

\/ \/ \/ \/
Hazardous Chemical Waste Biohazard Solid Waste Hazardous Liquid Waste Sharps Container
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Waste Disposal Workflow for PD-1-IN-17

Disposal Procedures:

e Solid Waste: Unused or expired PD-1-IN-17 powder, as well as grossly contaminated items
(e.g., weigh boats, pipette tips), should be collected in a designated, sealed container
labeled as "Hazardous Chemical Waste."

» Liquid Waste: Solutions containing PD-1-IN-17 should be collected in a sealed, properly
labeled container for hazardous liquid waste. Do not pour down the drain.

o Contaminated PPE: Used gloves, disposable gowns, and other contaminated lab supplies
should be disposed of in a designated biohazard or chemical waste container.

e Sharps: Any contaminated needles or other sharps must be placed in a puncture-resistant
sharps container.
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» Final Disposal: All waste streams must be disposed of through the institution's environmental
health and safety (EHS) office in accordance with local, state, and federal regulations.

Emergency Procedures

Exposure Response Plan

Exposure Event

}/ 'rl A
Wash with soap and water for 15 min Flush with water for 15 min Move to fresh air. Seek immedigte medical gttention.
) ) ) Do NOT induce vomiting.
~ y

Seek Medical Attention
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Emergency Exposure Response Plan

In case of any exposure, it is critical to seek medical attention after performing the initial first aid
measures. Report the incident to your supervisor and the institutional EHS office. Provide the
medical team with information about the compound, if available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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17]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609870#personal-protective-equipment-for-handling-
pd-1-in-17]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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